Cas no 60882-76-0 (1,2,4-Benzotriazin-3-amine, 6-methyl-)

• Product Name: 1,2,4-Benzotriazin-3-amine, 6-methyl-
• CAS No: 60882-76-0
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 495072
• PubChem ID: 12324369
• Update Time: 2025-04-19

1,2,4-Benzotriazin-3-amine, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazin-3-amine, 6-methyl-
• 6-methyl-1,2,4-benzotriazin-3-amine

• Inchi： 1S/C8H8N4/c1-5-2-3-6-7(4-5)10-8(9)12-11-6/h2-4H,1H3,(H2,9,10,12)
• InChI Key： XGOOUROLLSUYOL-UHFFFAOYSA-N
• SMILES： N1C(N)=NN=C2C=CC(C)=CC=12

Computed Properties

• Exact Mass: 160.07504
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• PSA: 64.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines